Cas no 2229090-21-3 (5-(2-aminoethoxy)-N,N,4-trimethyl-1,3-thiazol-2-amine)
5-(2-aminoethoxy)-N,N,4-trimethyl-1,3-thiazol-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 5-(2-aminoethoxy)-N,N,4-trimethyl-1,3-thiazol-2-amine
- EN300-1741503
- 2229090-21-3
-
- Inchi: 1S/C8H15N3OS/c1-6-7(12-5-4-9)13-8(10-6)11(2)3/h4-5,9H2,1-3H3
- InChI Key: UJBVOVFPPPIJEX-UHFFFAOYSA-N
- SMILES: S1C(=C(C)N=C1N(C)C)OCCN
Computed Properties
- Exact Mass: 201.09358328g/mol
- Monoisotopic Mass: 201.09358328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 79.6Ų
5-(2-aminoethoxy)-N,N,4-trimethyl-1,3-thiazol-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1741503-0.05g |
5-(2-aminoethoxy)-N,N,4-trimethyl-1,3-thiazol-2-amine |
2229090-21-3 | 0.05g |
$1080.0 | 2023-09-20 | ||
| Enamine | EN300-1741503-0.1g |
5-(2-aminoethoxy)-N,N,4-trimethyl-1,3-thiazol-2-amine |
2229090-21-3 | 0.1g |
$1131.0 | 2023-09-20 | ||
| Enamine | EN300-1741503-0.25g |
5-(2-aminoethoxy)-N,N,4-trimethyl-1,3-thiazol-2-amine |
2229090-21-3 | 0.25g |
$1183.0 | 2023-09-20 | ||
| Enamine | EN300-1741503-0.5g |
5-(2-aminoethoxy)-N,N,4-trimethyl-1,3-thiazol-2-amine |
2229090-21-3 | 0.5g |
$1234.0 | 2023-09-20 | ||
| Enamine | EN300-1741503-1.0g |
5-(2-aminoethoxy)-N,N,4-trimethyl-1,3-thiazol-2-amine |
2229090-21-3 | 1g |
$1286.0 | 2023-06-03 | ||
| Enamine | EN300-1741503-2.5g |
5-(2-aminoethoxy)-N,N,4-trimethyl-1,3-thiazol-2-amine |
2229090-21-3 | 2.5g |
$2520.0 | 2023-09-20 | ||
| Enamine | EN300-1741503-5.0g |
5-(2-aminoethoxy)-N,N,4-trimethyl-1,3-thiazol-2-amine |
2229090-21-3 | 5g |
$3728.0 | 2023-06-03 | ||
| Enamine | EN300-1741503-10.0g |
5-(2-aminoethoxy)-N,N,4-trimethyl-1,3-thiazol-2-amine |
2229090-21-3 | 10g |
$5528.0 | 2023-06-03 | ||
| Enamine | EN300-1741503-1g |
5-(2-aminoethoxy)-N,N,4-trimethyl-1,3-thiazol-2-amine |
2229090-21-3 | 1g |
$1286.0 | 2023-09-20 | ||
| Enamine | EN300-1741503-5g |
5-(2-aminoethoxy)-N,N,4-trimethyl-1,3-thiazol-2-amine |
2229090-21-3 | 5g |
$3728.0 | 2023-09-20 |
5-(2-aminoethoxy)-N,N,4-trimethyl-1,3-thiazol-2-amine Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on 5-(2-aminoethoxy)-N,N,4-trimethyl-1,3-thiazol-2-amine
Introduction to 5-(2-aminoethoxy)-N,N,4-trimethyl-1,3-thiazol-2-amine (CAS No. 2229090-21-3) in Modern Chemical and Biomedical Research
5-(2-aminoethoxy)-N,N,4-trimethyl-1,3-thiazol-2-amine, identified by its Chemical Abstracts Service (CAS) number 2229090-21-3, is a compound of significant interest in the realm of chemical and biomedical research. This heterocyclic amine derivative features a unique structural framework that has garnered attention for its potential applications in drug discovery and molecular pharmacology. The compound's molecular structure comprises a thiazole core, functionalized with an aminoethoxy side chain and methyl groups at specific positions, which contribute to its distinct chemical properties and reactivity.
The thiazole moiety is a prominent scaffold in medicinal chemistry, known for its broad spectrum of biological activities. Thiazole derivatives have been extensively studied for their roles in antimicrobial, antifungal, anti-inflammatory, and anticancer applications. The presence of the 2-aminoethoxy substituent in 5-(2-aminoethoxy)-N,N,4-trimethyl-1,3-thiazol-2-amine introduces additional functionality that can modulate the compound's interaction with biological targets. Specifically, the amino group and the ethylene oxide linkage provide opportunities for hydrogen bonding and further derivatization, enhancing the compound's versatility in synthetic chemistry.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with high precision. Studies suggest that 5-(2-aminoethoxy)-N,N,4-trimethyl-1,3-thiazol-2-amine may exhibit inhibitory effects on certain enzymes and receptors implicated in metabolic disorders and neurodegenerative diseases. For instance, preliminary docking studies have indicated potential interactions with enzymes involved in glycogen metabolism, making this compound a promising candidate for further investigation in the context of diabetes and related metabolic syndromes.
The synthesis of 5-(2-aminoethoxy)-N,N,4-trimethyl-1,3-thiazol-2-amine involves multi-step organic reactions that highlight the compound's synthetic accessibility. Key steps include the formation of the thiazole ring through cyclization reactions followed by nucleophilic substitution to introduce the aminoethoxy group. The N,N,4-trimethyl substitution pattern further refines the compound's electronic properties, influencing its solubility and bioavailability. Advances in green chemistry principles have also been applied to optimize these synthetic routes, minimizing waste and improving yields through catalytic methods and solvent-free conditions.
In vitro studies have begun to unravel the pharmacological profile of 5-(2-aminoethoxy)-N,N,4-trimethyl-1,3-thiazol-2-amine. Initial experiments have demonstrated moderate activity against certain bacterial strains, suggesting potential applications in antimicrobial therapy. Additionally, the compound's ability to cross cell membranes due to its lipophilic nature makes it an attractive candidate for drug delivery systems. Researchers are exploring novel formulations that leverage this property to enhance therapeutic efficacy while reducing side effects.
The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates like 5-(2-aminoethoxy)-N,N,4-trimethyl-1,3-thiazol-2-amine. By analyzing vast datasets of chemical structures and biological responses, these algorithms can predict novel bioactivities with remarkable accuracy. This approach has already led to several high-profile successes in identifying lead compounds for clinical trials. As such techniques continue to evolve, they are expected to play an increasingly pivotal role in optimizing derivatives like 5-(2-aminoethoxy)-N,N,4-trimethyl-1,3-thiazol-2-amine for therapeutic use.
Future directions in research on 5-(2-aminoethoxy)-N,N,4-trimethyl-1,3-thiazol-2-amine include exploring its role as a prodrug or intermediate for more complex molecules. The flexibility of its structure allows for further functionalization at multiple sites, enabling chemists to tailor properties such as metabolic stability and target specificity. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into tangible medical breakthroughs.
The broader implications of such research extend beyond individual compounds like 5-(2-aminoethoxy)-N,N,4-trimethyl-1,3-thiazol-2-amine. They underscore the importance of interdisciplinary approaches in modern chemical biology—where insights from organic synthesis intersect with computational modeling and biochemical assays—to drive innovation in human health. As our understanding of molecular interactions deepens,so too does our capacity to develop safer,more effective treatments for a wide range of diseases.
2229090-21-3 (5-(2-aminoethoxy)-N,N,4-trimethyl-1,3-thiazol-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)